Cas no 167073-61-2 (Cyclohexanone, 2,3-dimethyl-, (2R,3R)-)

• Product Name: Cyclohexanone, 2,3-dimethyl-, (2R,3R)-
• CAS No: 167073-61-2
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1347231
• PubChem ID: 11344026
• Update Time: 2025-04-20

Cyclohexanone, 2,3-dimethyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,3-dimethyl-, (2R,3R)-
• (2R,3R)-2,3-dimethylcyclohexan-1-one
• SCHEMBL12450166
• 167073-61-2
• DTXSID50462891

• Inchi： 1S/C8H14O/c1-6-4-3-5-8(9)7(6)2/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： OZCVOEUWYVVVME-RNFRBKRXSA-N
• SMILES： O=C1CCC[C@@H](C)[C@H]1C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones